Cas no 2172199-60-7 (1-(2-fluoro-2-methylpropyl)azetidin-2-ylmethanamine)

• Product Name: 1-(2-fluoro-2-methylpropyl)azetidin-2-ylmethanamine
• CAS No: 2172199-60-7
• MF: C₈H₁₇FN₂
• MW: 160.232385396957
• CID: 6568035
• PubChem ID: 165960167
• Update Time: 2025-11-05

1-(2-fluoro-2-methylpropyl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-2-methylpropyl)azetidin-2-ylmethanamine
• EN300-1280906
• 2172199-60-7
• [1-(2-fluoro-2-methylpropyl)azetidin-2-yl]methanamine

• Inchi： 1S/C8H17FN2/c1-8(2,9)6-11-4-3-7(11)5-10/h7H,3-6,10H2,1-2H3
• InChI Key： MEGYDVHROUORCE-UHFFFAOYSA-N
• SMILES： FC(C)(C)CN1CCC1CN

Computed Properties

• Exact Mass: 160.13757671g/mol
• Monoisotopic Mass: 160.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(2-fluoro-2-methylpropyl)azetidin-2-ylmethanamine

Introduction to Compound CAS No. 2172199-60-7: 1-(2-fluoro-2-methylpropyl)azetidin-2-ylmethanamine

1-(2-fluoro-2-methylpropyl)azetidin-2-ylmethanamine is a compound with the CAS registry number CAS No. 2172199-60-7, which has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures, and its unique chemical structure makes it a promising candidate for various applications in drug discovery and chemical synthesis.

The molecular structure of CAS No. 2172199-60-7 consists of an azetidine ring substituted with a fluoroalkyl group and a methanamine moiety. The presence of the fluoroalkyl group introduces interesting electronic and steric properties, which can influence the compound's reactivity and biological activity. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the development of novel therapeutics.

One of the key features of 1-(2-fluoro-2-methylpropyl)azetidin-2-ylmethanamine is its ability to participate in various chemical reactions, such as nucleophilic substitutions and cycloadditions. These reactions are crucial for expanding the structural diversity of azetidine derivatives, which are increasingly being explored for their potential in medicinal chemistry. For instance, researchers have demonstrated that this compound can serve as a versatile precursor for synthesizing complex ring systems with tailored pharmacological profiles.

Moreover, the incorporation of fluorine atoms into organic compounds has been shown to enhance their lipophilicity and metabolic stability, both of which are desirable properties in drug design. In the case of CAS No. 2172199-60-7, the fluorinated substituent not only contributes to these properties but also enables selective interactions with biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and selectivities of 1-(2-fluoro-2-methylpropyl)azetidin-2-ylmethanamine with various biological targets. These studies have provided valuable insights into its potential applications in treating diseases such as cancer, inflammation, and neurodegenerative disorders. For example, computational models suggest that this compound may act as an inhibitor of certain kinase enzymes, which are implicated in cancer progression.

In addition to its pharmacological applications, CAS No. 2172199-60-7 has also been studied for its role in asymmetric synthesis. The azetidine ring serves as a chiral scaffold, enabling the construction of enantiomerically enriched compounds with high optical purity. This is particularly important in drug development, where stereochemistry plays a critical role in determining efficacy and safety.

The synthesis of 1-(2-fluoro-2-methylpropyl)azetidin-2-y methanamine involves a series of well-established organic reactions, including nucleophilic substitution and ring-closing metathesis. These methods have been optimized to ensure high yields and excellent stereochemical control, making it accessible for large-scale production if required.

In conclusion, CAS No. 2172199_60_7, or 1-(fluoromethylpropyl)azetidine methanamine, represents a valuable addition to the arsenal of compounds available for drug discovery and chemical synthesis. Its unique structure, coupled with its ability to participate in diverse chemical reactions, positions it as a promising candidate for developing novel therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing modern medicine.